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Compound of Interest

Compound Name: ONC1-13B

Cat. No.: B1432339

Disclaimer: No specific Safety Data Sheet (SDS) for ONC1-13B was found in the public
domain. The following guidance is based on general best practices for handling potent, non-
steroidal antiandrogen compounds in a research and drug development setting. It is imperative
to consult with your institution's Environmental Health and Safety (EHS) department for a
formal risk assessment and to establish specific handling protocols.

This document provides essential safety and logistical information for the handling and disposal
of ONC1-13B, a synthetic nonsteroidal antiandrogen. Researchers, scientists, and drug
development professionals should adhere to these guidelines to minimize exposure and ensure
a safe laboratory environment.

Personal Protective Equipment (PPE)

The primary route of exposure to compounds like ONC1-13B in a laboratory setting is through
inhalation of aerosols, skin contact, and accidental ingestion.[1] Therefore, a comprehensive
PPE strategy is crucial. The following table summarizes the recommended PPE for handling
ONC1-13B.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with
chemotherapy-rated nitrile

gloves.

Provides a robust barrier
against skin contact.[2]
Double-gloving minimizes the
risk of exposure in case the

outer glove is compromised.

Lab Coat/Gown

Disposable, back-closing gown
made of a low-permeability
fabric (e.g., polyethylene-

coated).

Protects the wearer's clothing
and skin from contamination.
[1][2] A disposable gown
prevents the spread of the
compound outside the

laboratory.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects the eyes from
splashes or aerosols of the

compound.

Face Protection

A face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Offers a broader area of

protection for the face.[2]

Respiratory Protection

A NIOSH-approved N95 or
higher respirator is
recommended, especially
when handling the powdered
form of the compound or when

generating aerosols.

Minimizes the risk of inhaling

fine particles of the compound.

[1]

Footwear

Closed-toe shoes.

Protects the feet from potential

spills.

Handling Procedures

All handling of ONC1-13B, particularly when in powdered form, should be conducted within a

certified chemical fume hood or a Class Il Biosafety Cabinet to control for airborne particles.[1]

Step-by-Step Handling Protocol:
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e Preparation: Before handling ONC1-13B, ensure the work area within the fume hood is clean
and decontaminated. Gather all necessary equipment and reagents.

» Donning PPE: Follow the PPE donning sequence outlined in the workflow diagram below.
¢ Weighing and Reconstitution:
o When weighing the solid compound, use a dedicated, clean spatula and weighing paper.

o Perform all weighing and reconstitution procedures within the fume hood to contain any
dust.

o If preparing a solution, add the solvent slowly to the solid to avoid splashing.
e Post-Handling:

o After handling, decontaminate all surfaces and equipment with an appropriate solvent
(e.g., 70% ethanol), followed by a suitable laboratory detergent.

o Dispose of all contaminated waste as outlined in the disposal plan.

o Doffing PPE: Follow the PPE doffing sequence outlined in the workflow diagram to prevent
self-contamination.

Disposal Plan
All waste contaminated with ONC1-13B should be treated as hazardous chemical waste.

e Solid Waste: Contaminated gloves, gowns, weighing paper, and other disposable items
should be placed in a clearly labeled, sealed hazardous waste bag or container.

 Liquid Waste: Solutions containing ONC1-13B should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

e Sharps: Needles and other sharps contaminated with ONC1-13B should be disposed of in a
designated sharps container for hazardous chemical waste.
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Consult your institution's EHS department for specific guidelines on the disposal of hazardous

chemical waste.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Signaling Pathways and Experimental Workflows

While a specific signaling pathway for the handling of ONC1-13B is not applicable, the

following workflow diagram illustrates the critical procedure for donning and doffing PPE to

ensure operator safety.

Doffing PPE
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PPE Donning and Doffing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for ONC1-
13B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1432339#personal-protective-equipment-for-
handling-onc1-13b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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